Cas no 3436-44-0 (1,2-Didecanoyl PC)

• Product Name: 1,2-Didecanoyl PC
• CAS No: 3436-44-0
• MF: C₂₈H₅₆NO₈P
• MW: 565.719910621643
• MDL: MFCD00063538
• CID: 309243
• PubChem ID: 24898817
• Update Time: 2025-07-02

1,2-Didecanoyl PC Chemical and Physical Properties

Names and Identifiers

• 1,2-Didecanoyl-Sn-Glycero-3-Phosphocholine
• 2,3-Di(Decanoyloxy)Propyl 2-Trimethylammonioethyl Phosphate
• 2,3-Bis(1-Oxodecoxy)Propyl 2-Trimethylammonioethyl Phosphate
• 2,3-Dicapryloxypropyl 2-Trimethylammonioethyl Phosphate
• 1,2-DICAPRINOYL-SN-GLYCERO-3-PHOSPHOCHOLINE
• 3-SN-PHOSPHATIDYLCHOLINE, 1,2-DIDECANOYL
• L-ALPHA-PHOSPHATIDYLCHOLINE, DIDECANOYL
• 1 2-DIDECANOYL-SN-GLYCERO-3-PHOSPHO- CHOLINE
• 1,2-Didecanoyl PC
• 3,5,9-Trioxa-4-phosphanonadecan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxodecyl)oxy]-, inner salt, 4-oxide,(7R)-
• 3,5,9-Trioxa-4-phosphanonadecan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxodecyl)oxy]...
• COATSOME MC-1010 (DDPC, DCPC)
• (7R)-4-Hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxodecyl)oxy]-3,5,9-trioxa-4-phosphanonadecan-1-aminium 4-oxide, inner salt
• L-α-Phosphatidylcholine, didecanoyl
• Didecanoyllecithin
• L-alpha-Didecanoylphosphatidylcholine
• 1,2-dicapryl-sn-glycero-3-phosphocholine
• 1,2-dicapryl-sn-glycero-3-phosphocholine; PC(10:0/10:0)
• PC(10:0/10:0)
• PC
• Didecanoylphosphatidylcholine
• HMS3650D05
• 1,2-didecanoyl-sn-glycero-3-phos-phocholine
• 3436-44-0
• L-Didecanoyllecithin
• LMGP01010380
• AS-65391
• PD019631
• PC(20:0)
• Q27147690
• (2R)-2,3-bis(decanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• 1,2-Bis(O-decanoyl)-sn-glyceryl-3-phosphorylcholine
• 3,5,9-Trioxa-4-phosphanonadecan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxodecyl)oxy]-, inner salt, 4-oxide, (R)-
• DCPC, L
• AKOS024418776
• L-Didecanoylphosphatidylcholine
• [(2R)-2,3-di(decanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate
• DIDECANOYL-L-.ALPHA.-PHOSPHATIDYLCHOLINE
• (R)-2,3-Bis(decanoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
• 1,2-Didecanoyl-sn-glycero-3-phosphocholi
• 3,5,9-TRIOXA-4-PHOSPHANONADECAN-1-AMINIUM, 4-HYDROXY-N,N,N-TRIMETHYL-10-OXO-7-((1-OXODECYL)OXY)-, INNER SALT, 4-OXIDE, (7R)-
• 1,2-Didecanoyl Phosphatidylcholine
• A12438
• Decanoin, 1,2-di-, dihydrogen phosphate, monoester with choline hydroxide inner salt, L-
• MLKLDGSYMHFAOC-AREMUKBSSA-N
• 10:0 PC, 1,2-didecanoyl-sn-glycero-3-phosphocholine, powder
• Choline, hydroxide, dihydrogen phosphate, inner salt, ester with 1,2-didecanoin, L-
• Didecanoyl-L-alpha-glycerophosphorylcholine
• (R)-2,3-Bis(decanoyloxy)propyl(2-(trimethylammonio)ethyl)phosphate
• (2-{[(2R)-2,3-bis(decanoyloxy)propyl phosphonato]oxy}ethyl)trimethylazanium
• L-Dicapryllecithin
• CHEBI:78226
• Didecanoyl-L-alpha-phosphatidylcholine
• DDPC, R-
• 1,2-Didecanoyl-sn-glycero-3-phosphocholine, >=99% (TLC)
• UNII-66BXC7TK3J
• DIC10:0 PC
• DDPC, L-
• Didecanoylglycerophosphocholine
• BP-26297
• 1,2-dicaprinyl-sn-glycero-3-phosphocholine betaine
• 10:0 PC, R-
• SCHEMBL236092
• 1,2-DIDECANOYL-PHOSPHATIDYLCHOLINE, R-
• 66BXC7TK3J
• HY-131640
• CS-0138073
• 1ST169828
• 1,2- didecanoyl-sn-glycero-3-phosphocholine

• MDL： MFCD00063538
• Inchi： 1S/C28H56NO8P/c1-6-8-10-12-14-16-18-20-27(30)34-24-26(25-36-38(32,33)35-23-22-29(3,4)5)37-28(31)21-19-17-15-13-11-9-7-2/h26H,6-25H2,1-5H3/t26-/m1/s1
• InChI Key： MLKLDGSYMHFAOC-AREMUKBSSA-N
• SMILES： P(=O)([O-])(OC[C@@H](COC(CCCCCCCCC)=O)OC(CCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 565.37400
• Monoisotopic Mass: 565.37435474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 28
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 7
• Topological Polar Surface Area: 111

Experimental Properties

• Color/Form: Not determined
• PSA: 121.00000
• LogP: 7.00080
• Solubility: Not determined
• Color/Form: 10 mg/mL (850325C-25mg)
  25 mg/mL (850325C-200mg)

1,2-Didecanoyl PC Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H332
• Warning Statement： P210
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10-21
• HazardClass：3
• PackingGroup：Ⅲ
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylcholines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Phosphatidylcholines
• Other Chemical Reagents